Cas no 291760-97-9 (1-(isocyanatomethyl)-2-(trifluoromethoxy)benzene)

• Product Name: 1-(isocyanatomethyl)-2-(trifluoromethoxy)benzene
• CAS No: 291760-97-9
• MF: C₉H₆F₃NO₂
• MW: 217.144652843475
• CID: 6287261
• PubChem ID: 22625932
• Update Time: 2025-05-23

1-(isocyanatomethyl)-2-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(isocyanatomethyl)-2-(trifluoromethoxy)benzene
• Benzene, 1-(isocyanatomethyl)-2-(trifluoromethoxy)-
• SCHEMBL4106263
• 1-trifluoromethoxy-2-isocyanatomethyl-benzene
• EN300-1935305
• 2-(Trifluoromethoxy)benzylisocyanate
• 291760-97-9

• Inchi： 1S/C9H6F3NO2/c10-9(11,12)15-8-4-2-1-3-7(8)5-13-6-14/h1-4H,5H2
• InChI Key： BLNHSMXWISCKHB-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1CN=C=O)(F)F

Computed Properties

• Exact Mass: 217.03506292g/mol
• Monoisotopic Mass: 217.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(isocyanatomethyl)-2-(trifluoromethoxy)benzene

Professional Introduction to Compound with CAS No. 291760-97-9 and Product Name: 1-(isocyanatomethyl)-2-(trifluoromethoxy)benzene

The compound with the CAS number 291760-97-9 and the product name 1-(isocyanatomethyl)-2-(trifluoromethoxy)benzene represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in various scientific domains, particularly in medicinal chemistry and material science. The presence of an isocyanato group and a trifluoromethoxy substituent makes this compound a versatile intermediate, offering opportunities for further functionalization and derivatization.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine atoms due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The trifluoromethoxy group in 1-(isocyanatomethyl)-2-(trifluoromethoxy)benzene is a prime example of such a modification, which has been extensively studied for its role in improving drug-like properties. This moiety not only contributes to the lipophilicity of the molecule but also influences its interaction with biological targets, making it an attractive candidate for drug design.

The isocyanato group, on the other hand, presents a different set of opportunities. Isocyanates are known for their reactivity and ability to participate in various chemical reactions, including polymerization and condensation reactions. This reactivity makes 1-(isocyanatomethyl)-2-(trifluoromethoxy)benzene a valuable building block for synthesizing more complex molecules. For instance, it can be used to create polyurethane derivatives or other polymers that exhibit unique thermal and mechanical properties. These properties are particularly relevant in the development of advanced materials such as coatings, adhesives, and elastomers.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have been exploring its utility as a precursor for synthesizing bioactive molecules that target specific disease pathways. The combination of the isocyanato and trifluoromethoxy groups provides a scaffold that can be modified to interact with enzymes, receptors, or other biological molecules. This flexibility has led to several promising candidates for treating conditions such as cancer, inflammation, and neurological disorders. The ability to fine-tune the electronic and steric properties of the molecule through strategic functionalization has opened new avenues for drug discovery.

Moreover, the compound's structural features have been leveraged in material science applications. The presence of fluorine atoms enhances its resistance to chemical degradation and environmental stressors, making it suitable for use in high-performance materials. For example, polymers derived from 1-(isocyanatomethyl)-2-(trifluoromethoxy)benzene have shown improved durability and stability under extreme conditions. These materials are being explored for use in aerospace, automotive, and electronics industries where reliability is paramount.

The synthesis of 1-(isocyanatomethyl)-2-(trifluoromethoxy)benzene itself is a testament to the advancements in synthetic organic chemistry. Modern methodologies have enabled researchers to construct complex molecules with high precision and yield. Techniques such as cross-coupling reactions, palladium-catalyzed transformations, and flow chemistry have all contributed to streamlining the synthesis process. This efficiency not only reduces costs but also allows for greater experimentation and innovation in molecular design.

In conclusion, the compound with CAS number 291760-97-9 and product name 1-(isocyanatomethyl)-2-(trifluoromethoxy)benzene represents a cornerstone in contemporary chemical research. Its unique structural attributes offer multifaceted opportunities across pharmaceuticals and materials science. The ongoing exploration of its derivatives and applications underscores its significance as a versatile intermediate. As scientific understanding progresses, it is anticipated that this compound will continue to play a pivotal role in shaping future advancements.